Cas no 2137548-18-4 (2-(2,4-difluorophenyl)methyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(2,4-difluorophenyl)methyl-2H-1,2,3-triazol-4-amine
• CAS No: 2137548-18-4
• MF: C₉H₈F₂N₄
• MW: 210.183427810669
• CID: 5997167
• PubChem ID: 165479948
• Update Time: 2025-10-31

2-(2,4-difluorophenyl)methyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluorophenyl)methyl-2H-1,2,3-triazol-4-amine
• 2137548-18-4
• 2-[(2,4-difluorophenyl)methyl]-2H-1,2,3-triazol-4-amine
• EN300-1114209

• Inchi： 1S/C9H8F2N4/c10-7-2-1-6(8(11)3-7)5-15-13-4-9(12)14-15/h1-4H,5H2,(H2,12,14)
• InChI Key： FMRVBJAFLFCZEU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CN1N=CC(N)=N1)F

Computed Properties

• Exact Mass: 210.07170260g/mol
• Monoisotopic Mass: 210.07170260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-(2,4-difluorophenyl)methyl-2H-1,2,3-triazol-4-amine

Introduction to 2-(2,4-Difluorophenyl)methyl-2H-1,2,3-Triazol-4-Amine (CAS No: 2137548-18-4)

The compound 2-(2,4-difluorophenyl)methyl-2H-1,2,3-triazol-4-amine, identified by the CAS number 2137548-18-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry. The presence of the triazole ring in this compound contributes to its stability and reactivity, making it a valuable scaffold for various chemical modifications. The substitution pattern on the phenyl ring further enhances its versatility, allowing for diverse interactions in biological systems.

The synthesis of 2-(2,4-difluorophenyl)methyl-2H-1,2,3-triazol-4-amine involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound is accessible for further studies.

In terms of pharmacological activity, this compound has shown promising results in preliminary assays targeting various disease states. Its ability to modulate key biological pathways makes it a candidate for further investigation in drug development programs.

The application of this compound extends beyond pharmacology into material science. Its structural rigidity and electronic properties make it suitable for use in advanced materials such as sensors and catalysts.

In conclusion, 2-(2,4-difluorophenyl)methyl-2H-1,2,3-triazol-4-amine (CAS No: 2137548-18-4) stands out as a versatile molecule with broad potential across multiple disciplines. Continued research will undoubtedly unlock new insights into its utility and effectiveness.